Cas no 1807201-23-5 (Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate)

• Product Name: Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate
• CAS No: 1807201-23-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4792076
• Update Time: 2025-05-21

Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-8-3-9(5-12(15)16-2)4-10(7-14)11(8)6-13/h3-4H,5-6H2,1-2H3
• InChI Key： HERWHMQAGBMJPI-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(CC(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate

Comprehensive Guide to Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1807201-23-5): Properties, Applications, and Market Insights

Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1807201-23-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a chloromethyl, cyano, and methylphenylacetate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules.

The molecular structure of Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate contributes to its reactivity and utility in various chemical transformations. The presence of the cyano group (-CN) offers opportunities for further functionalization, while the chloromethyl (-CH2Cl) group serves as an excellent leaving group in nucleophilic substitution reactions. These characteristics make it particularly valuable in the synthesis of complex organic molecules, addressing current demands for more efficient and sustainable chemical processes.

In pharmaceutical applications, Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate has shown promise as a building block for drug discovery. Recent trends in medicinal chemistry emphasize the need for structurally diverse intermediates that can contribute to the development of targeted therapies. This compound's unique scaffold aligns with the growing interest in small molecule drugs and precision medicine approaches, answering frequent search queries about "novel drug intermediates" and "pharmaceutical building blocks."

The agrochemical sector also benefits from derivatives of Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate, particularly in the development of new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact pesticides, researchers are exploring compounds that can serve as precursors to more selective and biodegradable agrochemicals. This addresses common search terms like "green chemistry in agriculture" and "next-generation crop protection."

From a synthetic chemistry perspective, Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate offers multiple reactive sites that enable diverse transformations. The ester functionality can undergo hydrolysis or reduction, while the cyano group can be converted to various other functional groups. Such versatility makes it valuable for combinatorial chemistry and high-throughput screening applications, topics frequently searched by synthetic chemists and research laboratories.

Market analysis indicates growing demand for specialized chemical intermediates like Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate. The compound's niche applications in both pharmaceutical and agrochemical research contribute to its commercial value. Industry reports suggest increasing interest from contract research organizations (CROs) and custom synthesis providers, reflecting broader trends in outsourced chemical research and specialty chemicals markets.

Quality control and analytical characterization of Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate are crucial aspects for researchers and manufacturers. Modern analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These analytical considerations respond to frequent search queries about "chemical purity standards" and "compound characterization methods."

Storage and handling recommendations for Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate follow standard laboratory safety protocols. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) help maintain stability. This information addresses common concerns about "chemical storage best practices" often searched by laboratory personnel and inventory managers.

The future outlook for Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate appears promising, particularly as research continues into its potential applications. With increasing emphasis on structure-activity relationships in drug discovery and molecular design in agrochemicals, this compound's unique structural features position it as a valuable tool for innovation. These aspects align with trending search terms like "chemical innovation in life sciences" and "advanced synthetic intermediates."

For researchers considering Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate for their projects, several commercial sources offer this compound in various quantities. The availability from multiple suppliers ensures accessibility for both small-scale research and larger industrial applications, addressing common search queries about "chemical sourcing" and "research compound suppliers."

In conclusion, Methyl 4-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1807201-23-5) represents an important intermediate in modern synthetic chemistry. Its combination of reactive functional groups and potential applications in pharmaceutical and agrochemical research make it a compound of significant interest. As the chemical industry continues to evolve toward more specialized and efficient synthetic approaches, compounds like this will likely play increasingly important roles in scientific advancement and industrial innovation.